rac-2-[(1R,2R)-2-(chloromethyl)cyclopropyl]-4-methyl-1,3-thiazole, trans

Specification

• CAS No.: 1820572-49-3
• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.7

Introduction

rac-2-[(1R,2R)-2-(chloromethyl)cyclopropyl]-4-methyl-1,3-thiazole, trans is a synthetic organic compound with significant interest in research due to its potential biological activities. Its molecular formula is C8H10ClNS, and it has a molecular weight of 187.7 g/mol. This compound is primarily used in research settings for its anti-inflammatory and cytotoxic effects.

Anti-inflammatory Effects

Thiazole derivatives, including rac-2-[(1R,2R)-2-(chloromethyl)cyclopropyl]-4-methyl-1,3-thiazole, trans, have been studied for their ability to inhibit key inflammatory pathways. One of the primary mechanisms involves the inhibition of the NF-kB signaling pathway, which plays a crucial role in regulating immune responses and inflammation.

Cytotoxic Effects

The compound may also exhibit cytotoxic effects by inducing apoptosis in cancer cells. This is achieved through the activation of caspase pathways, which are essential for programmed cell death. Such mechanisms are of interest in cancer research for developing novel therapeutic agents.

Synthesis and Characterization

The synthesis of thiazole derivatives typically involves multi-step reactions, including cyclization and substitution reactions. Characterization of these compounds is commonly performed using techniques such as NMR spectroscopy and mass spectrometry to confirm their structure and purity.